Cas no 44857-35-4 (dimethyl2-(prop-2-yn-1-yloxy)ethylamine)

Dimethyl 2-(prop-2-yn-1-yloxy)ethylamine is a tertiary amine compound featuring a propargyl ether functional group, offering versatility in organic synthesis and pharmaceutical applications. Its molecular structure, combining an amine and an alkyne moiety, makes it a valuable intermediate for click chemistry, particularly in Huisgen cycloaddition reactions. The compound's reactivity allows for efficient functionalization, enabling the synthesis of complex molecules. Its stability under standard conditions ensures ease of handling and storage. Additionally, the presence of both ether and amine groups enhances its utility in polymer chemistry and ligand design. This compound is particularly useful in medicinal chemistry for the development of targeted drug candidates and bioactive molecules.

dimethyl2-(prop-2-yn-1-yloxy)ethylamine structure

44857-35-4 structure

Product Name:dimethyl2-(prop-2-yn-1-yloxy)ethylamine

CAS No:44857-35-4

MF:C₇H₁₃NO

MW:127.184221982956

CID:2691311

PubChem ID:12336591

Update Time:2025-10-25

dimethyl2-(prop-2-yn-1-yloxy)ethylamine Chemical and Physical Properties

Names and Identifiers

- dimethyl2-(prop-2-yn-1-yloxy)ethylamine
- dimethyl[2-(prop-2-yn-1-yloxy)ethyl]amine
- AT20728
- N,N-dimethyl-2-prop-2-ynoxyethanamine
- 44857-35-4
- N,N-dimethyl-2-(prop-2-ynyloxy)ethanamine
- Ethanamine, N,N-dimethyl-2-(2-propyn-1-yloxy)-
- Dimethyl-(2-prop-2-ynyloxy-ethyl)-amine
- WQLZAQLAWPJXBT-UHFFFAOYSA-N
- EN300-1663327
- UBA85735
- N,N-DIMETHYL-2-(PROP-2-YN-1-YLOXY)ETHAN-1-AMINE
- SCHEMBL1694806
- Inchi： 1S/C7H13NO/c1-4-6-9-7-5-8(2)3/h1H,5-7H2,2-3H3
- InChI Key： WQLZAQLAWPJXBT-UHFFFAOYSA-N
- SMILES： O(CC#C)CCN(C)C

Computed Properties

Exact Mass: 127.099714038Da
Monoisotopic Mass: 127.099714038Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 4
Complexity: 101
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 12.5Å²

dimethyl2-(prop-2-yn-1-yloxy)ethylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1663327-0.05g	dimethyl[2-(prop-2-yn-1-yloxy)ethyl]amine	44857-35-4	95%	0.05g	$101.0	2023-06-04
Enamine	EN300-1663327-0.1g	dimethyl[2-(prop-2-yn-1-yloxy)ethyl]amine	44857-35-4	95%	0.1g	$152.0	2023-06-04
Enamine	EN300-1663327-0.25g	dimethyl[2-(prop-2-yn-1-yloxy)ethyl]amine	44857-35-4	95%	0.25g	$216.0	2023-06-04
Enamine	EN300-1663327-0.5g	dimethyl[2-(prop-2-yn-1-yloxy)ethyl]amine	44857-35-4	95%	0.5g	$407.0	2023-06-04
Enamine	EN300-1663327-1.0g	dimethyl[2-(prop-2-yn-1-yloxy)ethyl]amine	44857-35-4	95%	1g	$528.0	2023-06-04
Enamine	EN300-1663327-2.5g	dimethyl[2-(prop-2-yn-1-yloxy)ethyl]amine	44857-35-4	95%	2.5g	$1034.0	2023-06-04
Enamine	EN300-1663327-5.0g	dimethyl[2-(prop-2-yn-1-yloxy)ethyl]amine	44857-35-4	95%	5g	$1530.0	2023-06-04
Enamine	EN300-1663327-10.0g	dimethyl[2-(prop-2-yn-1-yloxy)ethyl]amine	44857-35-4	95%	10g	$2269.0	2023-06-04
Aaron	AR01ENDT-50mg	dimethyl[2-(prop-2-yn-1-yloxy)ethyl]amine	44857-35-4	95%	50mg	$164.00	2025-02-10
Aaron	AR01ENDT-100mg	dimethyl[2-(prop-2-yn-1-yloxy)ethyl]amine	44857-35-4	95%	100mg	$234.00	2025-02-10